Cas no 6851-40-7 (Benzene, 2,4-dichloro-1-(1-methylethoxy)-)

• Product Name: Benzene, 2,4-dichloro-1-(1-methylethoxy)-
• CAS No: 6851-40-7
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• MDL: MFCD22543691
• CID: 1728473
• PubChem ID: 17821614
• Update Time: 2025-10-29

Benzene, 2,4-dichloro-1-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-(1-methylethoxy)-
• 2,4-dichloro-1-isopropoxybenzene
• 2,4-dichloro-1-propan-2-yloxybenzene
• DTXSID00591120
• SCHEMBL7172382
• 2,4-Dichlorophenol, isopropyl ether
• 2,4-Dichloro-1-[(propan-2-yl)oxy]benzene
• CS-0194897
• AKOS017088208
• 6851-40-7
• 2,4-dichloro-1-(propan-2-yloxy)benzene
• AB92961
• MFCD22543691

• MDL： MFCD22543691
• Inchi： 1S/C9H10Cl2O/c1-6(2)12-9-4-3-7(10)5-8(9)11/h3-6H,1-2H3
• InChI Key： SKZUJEUNTYZIRO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C)Cl

Computed Properties

• Exact Mass: 204.011
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene, 2,4-dichloro-1-(1-methylethoxy)-

Benzene, 2,4-dichloro-1-(1-methylethoxy)- (CAS No. 6851-40-7): A Comprehensive Overview

Benzene, 2,4-dichloro-1-(1-methylethoxy)- (CAS No. 6851-40-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure and diverse applications, making it a valuable component in various scientific and industrial processes.

The chemical structure of Benzene, 2,4-dichloro-1-(1-methylethoxy)- consists of a benzene ring substituted with two chlorine atoms at the 2 and 4 positions and an isopropoxy group at the 1 position. This arrangement imparts specific physical and chemical properties that are crucial for its functionality in different applications. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and addition processes.

In recent years, advances in analytical techniques have enabled a deeper understanding of the properties and behavior of Benzene, 2,4-dichloro-1-(1-methylethoxy)-. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating its molecular structure and confirming its purity. These techniques have also facilitated the identification of potential impurities and by-products, ensuring that the compound meets the stringent quality standards required for research and industrial use.

One of the key areas where Benzene, 2,4-dichloro-1-(1-methylethoxy)- has shown promise is in pharmaceutical research. Its unique substituents make it an attractive candidate for the development of new drugs targeting specific biological pathways. For instance, studies have explored its potential as a precursor for the synthesis of antiviral agents and anticancer drugs. The chlorine atoms and isopropoxy group contribute to the compound's lipophilicity and stability, which are essential for effective drug delivery and pharmacokinetic properties.

Moreover, Benzene, 2,4-dichloro-1-(1-methylethoxy)- has been investigated for its role in modulating enzyme activity. Enzyme inhibitors derived from this compound have shown promise in treating various diseases by selectively inhibiting key enzymes involved in disease pathways. For example, research has demonstrated that derivatives of Benzene, 2,4-dichloro-1-(1-methylethoxy)- can effectively inhibit the activity of certain kinases, which are crucial for cell signaling and proliferation.

In addition to its pharmaceutical applications, Benzene, 2,4-dichloro-1-(1-methylethoxy)- has found use in materials science. Its unique chemical properties make it suitable for the synthesis of advanced materials with tailored functionalities. For instance, it has been used as a building block for the development of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The environmental impact of Benzene, 2,4-dichloro-1-(1-methylethoxy)- is another area of active research. While the compound itself is not classified as hazardous under current regulations, its environmental fate and behavior are important considerations for sustainable chemistry practices. Studies have focused on understanding its biodegradability and potential effects on aquatic ecosystems. Preliminary findings suggest that under controlled conditions, Benzene, 2,4-dichloro-1-(1-methylethoxy)- can be effectively degraded by microbial communities, reducing its environmental impact.

In conclusion, Benzene, 2,4-dichloro-1-(1-methylethoxy)- (CAS No. 6851-40-7) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, and materials science. Its unique molecular structure and properties make it a valuable tool for advancing scientific knowledge and developing innovative solutions to real-world problems. As research continues to uncover new insights into its behavior and potential uses, the importance of this compound is likely to grow even further.